Calphostin B
Calphostin B
Calphostin B is a natural product found in Cladosporium cladosporioides with data available.
Brand Name:
Vulcanchem
CAS No.:
124824-06-2
VCID:
VC20801474
InChI:
InChI=1S/C37H34O11/c1-16(38)12-19-25-26-20(13-17(2)48-37(43)18-10-8-7-9-11-18)36(47-6)34(42)28-22(40)15-24(45-4)30(32(26)28)29-23(44-3)14-21(39)27(31(25)29)33(41)35(19)46-5/h7-11,14-17,38,41-42H,12-13H2,1-6H3
SMILES:
CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=CC=C6)O
Molecular Formula:
C37H34O11
Molecular Weight:
654.7 g/mol
Calphostin B
CAS No.: 124824-06-2
Cat. No.: VC20801474
Molecular Formula: C37H34O11
Molecular Weight: 654.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Calphostin B is a natural product found in Cladosporium cladosporioides with data available. |
|---|---|
| CAS No. | 124824-06-2 |
| Molecular Formula | C37H34O11 |
| Molecular Weight | 654.7 g/mol |
| IUPAC Name | 1-[3,10-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetramethoxy-4,9-dioxoperylen-1-yl]propan-2-yl benzoate |
| Standard InChI | InChI=1S/C37H34O11/c1-16(38)12-19-25-26-20(13-17(2)48-37(43)18-10-8-7-9-11-18)36(47-6)34(42)28-22(40)15-24(45-4)30(32(26)28)29-23(44-3)14-21(39)27(31(25)29)33(41)35(19)46-5/h7-11,14-17,38,41-42H,12-13H2,1-6H3 |
| Standard InChI Key | ZZTKVBAAURVMGM-UHFFFAOYSA-N |
| SMILES | CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=CC=C6)O |
| Canonical SMILES | CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=CC=C6)O |
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